Cas no 869725-55-3 (Propanedioic acid, 2-[[2-bromo-5-(trifluoromethyl)phenyl]methyl]-, 1,3-diethyl ester)
869725-55-3 structure
Product Name:Propanedioic acid, 2-[[2-bromo-5-(trifluoromethyl)phenyl]methyl]-, 1,3-diethyl ester
CAS No:869725-55-3
MF:C15H16BrF3O4
MW:397.184354782104
CID:6627631
Update Time:2024-01-08
Propanedioic acid, 2-[[2-bromo-5-(trifluoromethyl)phenyl]methyl]-, 1,3-diethyl ester Chemical and Physical Properties
Names and Identifiers
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- Propanedioic acid, 2-[[2-bromo-5-(trifluoromethyl)phenyl]methyl]-, 1,3-diethyl ester
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- Inchi: 1S/C15H16BrF3O4/c1-3-22-13(20)11(14(21)23-4-2)8-9-7-10(15(17,18)19)5-6-12(9)16/h5-7,11H,3-4,8H2,1-2H3
- InChI Key: BWEAJVNFRNCXNT-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C(CC1=CC(C(F)(F)F)=CC=C1Br)C(OCC)=O
Experimental Properties
- Density: 1.427±0.06 g/cm3(Predicted)
- Boiling Point: 379.9±37.0 °C(Predicted)
- pka: 12.07±0.59(Predicted)
Propanedioic acid, 2-[[2-bromo-5-(trifluoromethyl)phenyl]methyl]-, 1,3-diethyl ester Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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